Cas no 60160-03-4 (9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid)

• Product name: 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
• CAS No: 60160-03-4
• MF: C₁₄H₁₀N₂O₄
• MW: 270.2402
• CID: 2060461
• PubChem ID: 136217251

9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
• SCHEMBL3724888
• DB-296935
• 60160-03-4

• Inchi： InChI=1S/C14H10N2O4/c17-6-7-4-5-10(18)13-11(7)15-9-3-1-2-8(14(19)20)12(9)16-13/h1-5,17-18H,6H2,(H,19,20)
• InChI Key： WKGBHOYXBXSWRI-UHFFFAOYSA-N
• SMILES： OCc1ccc(O)c2nc3c(cccc3nc12)C(O)=O

Computed Properties

• Exact Mass: 270.06405680Da
• Monoisotopic Mass: 270.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines